Cas no 1274827-81-4 (4-(oxan-4-yl)butan-2-ol)

• Product Name: 4-(oxan-4-yl)butan-2-ol
• CAS No: 1274827-81-4
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 6007517
• PubChem ID: 55211890
• Update Time: 2025-06-14

4-(oxan-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(oxan-4-yl)butan-2-ol
• EN300-1855680
• 1274827-81-4
• AKOS006227448

• Inchi： 1S/C9H18O2/c1-8(10)2-3-9-4-6-11-7-5-9/h8-10H,2-7H2,1H3
• InChI Key： QFOMESDCMIXYRJ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CCC(C)O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(oxan-4-yl)butan-2-ol

Comprehensive Overview of 4-(oxan-4-yl)butan-2-ol (CAS No. 1274827-81-4): Properties, Applications, and Industry Insights

The chemical compound 4-(oxan-4-yl)butan-2-ol (CAS No. 1274827-81-4) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty materials. As researchers and industries seek sustainable and efficient chemical solutions, this compound stands out for its unique structural features and functional adaptability. Its molecular formula, C₉H₁₈O₂, combines a tetrahydropyran (oxan-4-yl) ring with a hydroxylated butane chain, offering a balance of hydrophilicity and lipophilicity—a critical property for drug formulation and material science.

One of the most searched questions about 4-(oxan-4-yl)butan-2-ol revolves around its synthesis methods. Current literature highlights catalytic hydrogenation and Grignard reactions as prominent pathways, with recent advancements focusing on green chemistry principles to reduce environmental impact. The compound’s boiling point (approximately 230°C) and solubility in polar solvents like ethanol and acetone make it a practical candidate for lab-scale and industrial processes. Researchers are also exploring its role as a chiral intermediate, particularly in asymmetric synthesis for bioactive molecules.

In the pharmaceutical sector, 4-(oxan-4-yl)butan-2-ol is investigated for its potential as a building block in antiviral and anti-inflammatory agents. Its structural motif aligns with trends in fragment-based drug design, a hot topic in medicinal chemistry. Meanwhile, agrochemical applications leverage its stability to develop slow-release formulations for pesticides, addressing global demands for sustainable agriculture. These dual-use capabilities position the compound as a multifunctional asset in R&D pipelines.

From an analytical perspective, GC-MS and HPLC are the preferred techniques for quantifying 1274827-81-4 in complex matrices. Recent studies emphasize the importance of purity assessment, as even trace impurities can impact downstream applications. Regulatory compliance, such as REACH and FDA guidelines, further underscores the need for rigorous quality control—a recurring theme in user queries about this compound.

The future of 4-(oxan-4-yl)butan-2-ol lies in its integration with AI-driven molecular modeling. Computational tools now predict its reactivity and interactions with biomolecules, accelerating discovery cycles. As industries prioritize carbon-neutral processes, bio-catalytic production routes for this compound are gaining traction. These innovations align with broader searches for sustainable chemicals and circular economy solutions, making 1274827-81-4 a benchmark for next-generation chemical design.

In summary, 4-(oxan-4-yl)butan-2-ol exemplifies the convergence of synthetic utility and ecological responsibility. Its expanding role across disciplines—from life sciences to material engineering—reflects its adaptability to modern scientific challenges. For professionals seeking reliable data, this compound’s CAS registry (1274827-81-4) remains a cornerstone for further exploration and innovation.